Ethyl 5-cyano-2-methylisonicotinate
Overview
Description
Ethyl 5-cyano-2-methylisonicotinate is a chemical compound with the formula C10H10N2O2 and a molecular weight of 190.20 . It is used in various chemical reactions and is available for purchase from several suppliers .
Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 5-cyano-2-methylisonicotinate are not detailed in the search results, a related compound, ethyl cyanoacetate, is mentioned in a paper on the synthesis of highly substituted tetrahydroquinolines . This suggests that Ethyl 5-cyano-2-methylisonicotinate may also be involved in similar complex organic reactions.Scientific Research Applications
Synthesis and Structural Analysis
- Ethyl 5-cyano-6-hydroxy-2-methyl-4-(1-naphthyl)-nicotinate has been successfully synthesized, with its structure determined through various techniques including XRD, GC-MS, element analysis, and NMR spectroscopy. A reaction mechanism for its synthesis is proposed (Zhou et al., 2008).
Cardiotonic Activity Studies
- Ethyl or methyl esters of 5-cyano-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids, including ethyl 5-cyano-2-methylisonicotinate, have shown potential cardiotonic activity. These compounds, as milrinone analogues, were tested on contractile activity and frequency rate of spontaneously beating atria from reserpine-treated guinea-pigs (Mosti et al., 1992).
Crystallographic and Quantum-Chemical Studies
- A crystallographic and quantum-chemical study of ethyl 5-cyano-1,6-dihydro-2-isopropyl-6-oxo-3-pyridine carboxylate, a compound related to ethyl 5-cyano-2-methylisonicotinate, provides insights into the structure-activity relationship of these compounds (Orsini et al., 1990).
Bioassays for Fungicidal and Plant Growth Regulation Activities
- Certain derivatives of ethyl 5-cyano-2-methylisonicotinate have demonstrated fungicidal and plant growth regulation activities in preliminary bioassays, highlighting their potential agricultural applications (Minga, 2005).
Antibacterial Activity Studies
- Ethyl 5-cyano-6-mercaptonicotinate derivatives, closely related to ethyl 5-cyano-2-methylisonicotinate, have been synthesized and tested for antibacterial activity. These studies contribute to understanding the potential medicinal applications of these compounds (Gad-Elkareem & El-Adasy, 2010).
properties
IUPAC Name |
ethyl 5-cyano-2-methylpyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-3-14-10(13)9-4-7(2)12-6-8(9)5-11/h4,6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBRDRKCBLOZGTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=NC(=C1)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90648233 |
Source
|
| Record name | Ethyl 5-cyano-2-methylpyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90648233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-cyano-2-methylisonicotinate | |
CAS RN |
90915-26-7 |
Source
|
| Record name | Ethyl 5-cyano-2-methylpyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90648233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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